Cas no 1865049-35-9 (2-(1-ethyl-1H-1,2,4-triazol-5-yl)butanoic acid)

• Product Name: 2-(1-ethyl-1H-1,2,4-triazol-5-yl)butanoic acid
• CAS No: 1865049-35-9
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 5977741
• PubChem ID: 165882453
• Update Time: 2025-05-22

2-(1-ethyl-1H-1,2,4-triazol-5-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethyl-1H-1,2,4-triazol-5-yl)butanoic acid
• EN300-1842520
• 1865049-35-9

• Inchi： 1S/C8H13N3O2/c1-3-6(8(12)13)7-9-5-10-11(7)4-2/h5-6H,3-4H2,1-2H3,(H,12,13)
• InChI Key： SDNHQFNYBWJPTN-UHFFFAOYSA-N
• SMILES： OC(C(CC)C1=NC=NN1CC)=O

Computed Properties

• Exact Mass: 183.100776666g/mol
• Monoisotopic Mass: 183.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 68Ų

Additional information on 2-(1-ethyl-1H-1,2,4-triazol-5-yl)butanoic acid

2-(1-Ethyl-1H-1,2,4-Triazol-5-Yl)Butanoic Acid: A Comprehensive Overview

2-(1-Ethyl-1H-1,2,4-Triazol-5-Yl)Butanoic Acid, identified by the CAS No. 1865049-35-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule has garnered attention due to its unique structural properties and potential applications in drug development and agricultural sciences.

The compound's structure is characterized by a butanoic acid backbone with a substituted triazole ring at the second carbon position. The triazole moiety, specifically the 1H-1,2,4-triazole derivative with an ethyl substituent, contributes to the molecule's stability and reactivity. Recent studies have highlighted the importance of such heterocyclic structures in enhancing bioavailability and targeting specific biological pathways.

Recent research has focused on the synthesis and characterization of this compound using advanced spectroscopic techniques such as NMR and IR spectroscopy. These studies have provided insights into the molecule's conformational flexibility and electronic properties, which are crucial for understanding its interactions with biological systems.

In terms of applications, 2-(1-Ethyl-1H-1,2,4-Triazol-5-Yl)Butanoic Acid has shown promise in the development of novel pharmaceutical agents. Its ability to act as a precursor for more complex molecules has been explored in drug design strategies targeting various therapeutic areas, including anti-inflammatory and antiviral agents.

Moreover, this compound has been investigated for its potential in agrochemical applications. Studies have demonstrated its role as a plant growth regulator and its ability to enhance stress tolerance in crops under adverse environmental conditions. These findings underscore its versatility across different scientific domains.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Recent advancements in catalytic methods have improved the yield and purity of the product, making it more accessible for large-scale production.

In conclusion, 2-(1-Ethyl-1H-1,2,4-Triazol-5-Yl)Butanoic Acid (CAS No. 1865049-35-9) stands out as a versatile compound with diverse applications in chemistry and biology. Its structural features and reactivity make it a valuable tool for researchers exploring new frontiers in drug discovery and agricultural science.